2-Bromo-1-[1-(4-Chlorophenyl)cyclobutyl]ethanone

• CAS No.: 106081-78-1
• Molecular Formula: C12H12BrClO
• Molecular Weight: 287.58 g/mol
• IUPAC Name: 2-bromo-1-[1-(4-chlorophenyl)cyclobutyl]ethanone
• InChI: InChI=1S/C12H12BrClO/c13-8-11(15)12(6-1-7-12)9-2-4-10(14)5-3-9/h2-5H,1,6-8H2
• InChI Key: YPEWWCINWMJFRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC=C(C=C2)Cl)C(=O)CBr

Description

2-Bromo-1-[1-(4-Chlorophenyl)cyclobutyl]ethanone is a useful research compound. Its molecular formula is C12H12BrClO and its molecular weight is 287.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of bromine (35 ml) in chloroform (150 ml) was added dropwise over 3 hours to a stirred mixture of 1-[1-(4-chlorophenyl)cyclobutyl]ethanone (150 g), chloroform (50 ml) and methanol (235 ml). When the addition was complete, the mixture was stirred at ambient temperature for a further 3 hours, then it was diluted with ice-cold water (750 ml). The product was extracted into dichloromethane (3×200 ml), and the combined extracts were washed with saturated aqueous sodium hydrogen carbonate solution (3×100 ml) and water (100 ml), dried (MgSO4), and the solvents removed in vacuo, to leave 2-bromo-1-[1-(4-chlorophenyl)cyclobutyl]ethanone as an oil which was used without further purification.

Synthesis routes and methods II

Procedure details

A solution of bromine (8 ml) in dichloromethane (40 ml) was added at 10° C. to a solution of 1-[1-(4-chlorophenyl)cyclobutyl]ethanone (27.8 g) in methanol (30 ml). The mixture was stirred for 15 minutes and poured into a mixture of ice and water. The resulting mixture was extracted with dichloromethane. The extract was washed with water, dried and evaporated to yield an oil which was distilled (145°-160° C./1mm Hg) to give 1-[1-(4-chlorophenyl)cyclobutyl]-2-bromoethanone.